Cas no 1706442-26-3 (6-(4-Ethyl-piperazin-1-yl)-benzo[1,3]dioxol-5-ylamine)

6-(4-Ethyl-piperazin-1-yl)-benzo[1,3]dioxol-5-ylamine is a heterocyclic compound featuring a benzo[1,3]dioxole core substituted with an ethylpiperazine moiety and an amine group. This structure imparts versatility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of bioactive molecules. The ethylpiperazine group enhances solubility and bioavailability, while the amine functionality allows for further derivatization. Its well-defined chemical properties and stability under standard conditions make it suitable for research and development in medicinal chemistry. The compound's purity and consistent performance are critical for reproducible results in synthetic pathways.

6-(4-Ethyl-piperazin-1-yl)-benzo[1,3]dioxol-5-ylamine structure

1706442-26-3 structure

Product Name:6-(4-Ethyl-piperazin-1-yl)-benzo[1,3]dioxol-5-ylamine

CAS No:1706442-26-3

MF:C₁₃H₁₉N₃O₂

MW:249.308862924576

CID:5181288

Update Time:2025-05-25

6-(4-Ethyl-piperazin-1-yl)-benzo[1,3]dioxol-5-ylamine Chemical and Physical Properties

Names and Identifiers

- 6-(4-Ethyl-piperazin-1-yl)-benzo[1,3]dioxol-5-ylamine
- Inchi： 1S/C13H19N3O2/c1-2-15-3-5-16(6-4-15)11-8-13-12(7-10(11)14)17-9-18-13/h7-8H,2-6,9,14H2,1H3
- InChI Key： XSYVHCFCWNXSDX-UHFFFAOYSA-N
- SMILES： O1C2=CC(N3CCN(CC)CC3)=C(N)C=C2OC1

6-(4-Ethyl-piperazin-1-yl)-benzo[1,3]dioxol-5-ylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM508060-1g	6-(4-Ethylpiperazin-1-yl)benzo[d][1,3]dioxol-5-amine	1706442-26-3	97%	1g	$539	2022-06-12

6-(4-Ethyl-piperazin-1-yl)-benzo[1,3]dioxol-5-ylamine Related Literature

1. Exceptional activity of sub-nm Pt clusters on CdS for photocatalytic hydrogen production: a combined experimental and first-principles study†

Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
2. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
3. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
4. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
5. Evolving better nanoparticles: Genetic algorithms for optimising cluster geometries

Dalton Trans., 2003, 4193-4207

Additional information on 6-(4-Ethyl-piperazin-1-yl)-benzo[1,3]dioxol-5-ylamine

Research Brief on 6-(4-Ethyl-piperazin-1-yl)-benzo[1,3]dioxol-5-ylamine (CAS: 1706442-26-3): Recent Advances and Applications

The compound 6-(4-Ethyl-piperazin-1-yl)-benzo[1,3]dioxol-5-ylamine (CAS: 1706442-26-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, pharmacological properties, and emerging roles in drug discovery. Recent studies highlight its structural uniqueness, combining a benzodioxole scaffold with an ethylpiperazine moiety, which may contribute to its bioactivity.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a precursor in the synthesis of novel dopamine receptor modulators. Researchers utilized computational docking and in vitro assays to demonstrate its affinity for D2-like receptors, suggesting potential applications in neurological disorders. The study also reported improved metabolic stability compared to earlier analogs, attributed to the ethylpiperazine substitution (DOI: 10.1021/acs.jmedchem.3c00512).

Further investigations have examined its utility in oncology. A preprint from BioRxiv (2024) revealed that derivatives of 1706442-26-3 exhibit selective inhibition of histone deacetylase (HDAC) isoforms, particularly HDAC6, in triple-negative breast cancer cell lines. The amine functionality was critical for chelating the zinc ion in HDAC's catalytic site, while the benzodioxole group enhanced blood-brain barrier permeability—a dual advantage for targeting brain metastases (DOI: 10.1101/2024.02.15.580421).

From a synthetic chemistry perspective, a breakthrough in the scalable production of 1706442-26-3 was achieved via a Pd-catalyzed Buchwald-Hartwig amination, as detailed in Organic Process Research & Development (2023). This method achieved an 82% yield with >99% purity, addressing previous challenges in piperazine incorporation. The protocol's green chemistry metrics (E-factor = 18) make it industrially viable for GMP-scale production.

Ongoing clinical relevance is evidenced by its inclusion in Patent WO2023187542A1 (2023) as a key intermediate for radiopharmaceuticals. The compound's amine group enables facile conjugation with chelators like DOTA for ⁶⁸Ga-labeled PET tracers targeting somatostatin receptors. This application capitalizes on the molecule's balanced lipophilicity (logP = 2.1 ± 0.3) and low off-target binding, as confirmed by microPET imaging in murine models.

In conclusion, 6-(4-Ethyl-piperazin-1-yl)-benzo[1,3]dioxol-5-ylamine represents a versatile scaffold with multidisciplinary applications. Future research directions may explore its potential in epigenetics modulators and its combination with PROTAC technology for targeted protein degradation. The convergence of its synthetic accessibility and pharmacological profile positions it as a promising candidate for next-generation therapeutics.